Cas no 893788-63-1 (7-chloro-3-(3,4-dimethylbenzenesulfonyl)-N-(4-ethylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: 7-chloro-3-(3,4-dimethylbenzenesulfonyl)-N-(4-ethylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 893788-63-1
• MF: C₂₅H₂₂ClN₅O₂S
• MW: 491.992482662201
• CID: 5439596
• PubChem ID: 16956262
• Update Time: 2025-06-12

7-chloro-3-(3,4-dimethylbenzenesulfonyl)-N-(4-ethylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-3-[(3,4-dimethylphenyl)sulfonyl]-N-(4-ethylphenyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• 7-CHLORO-3-(3,4-DIMETHYLBENZENESULFONYL)-N-(4-ETHYLPHENYL)-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-AMINE
• F3165-1197
• AKOS001858575
• STL085680
• 7-chloro-3-(3,4-dimethylphenyl)sulfonyl-N-(4-ethylphenyl)triazolo[1,5-a]quinazolin-5-amine
• 7-chloro-3-((3,4-dimethylphenyl)sulfonyl)-N-(4-ethylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• 893788-63-1
• 7-chloro-3-(3,4-dimethylbenzenesulfonyl)-N-(4-ethylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine

• Inchi： 1S/C25H22ClN5O2S/c1-4-17-6-9-19(10-7-17)27-23-21-14-18(26)8-12-22(21)31-24(28-23)25(29-30-31)34(32,33)20-11-5-15(2)16(3)13-20/h5-14H,4H2,1-3H3,(H,27,28)
• InChI Key： RFKKMLBDSZHRJJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(NC1C=CC(CC)=CC=1)=NC1=C(N=NN12)S(C1C=CC(C)=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 491.1182738g/mol
• Monoisotopic Mass: 491.1182738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 802
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: -1.37±0.50(Predicted)

Additional information on 7-chloro-3-(3,4-dimethylbenzenesulfonyl)-N-(4-ethylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine

Introduction to 7-Chloro-3-(3,4-Dimethylbenzenesulfonyl)-N-(4-Ethylphenyl)-1,2,3-Triazolo[1,5-a]Quinazolin-5-Amine (CAS No. 893788-63-1)

7-Chloro-3-(3,4-dimethylbenzenesulfonyl)-N-(4-ethylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine (CAS No. 893788-63-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoloquinazolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the chloro substitution, the sulfonyl group, and the triazoloquinazoline core, contribute to its distinctive pharmacological profile.

The 7-chloro substitution on the quinazoline ring is a key structural element that influences the compound's physicochemical properties and biological activity. Chlorine atoms are often used in drug design to modulate lipophilicity and enhance metabolic stability. The presence of the 3,4-dimethylbenzenesulfonyl group adds further complexity to the molecule, potentially enhancing its binding affinity to specific biological targets. The N-(4-ethylphenyl) substituent is another critical component that can affect the compound's solubility and interaction with cellular receptors.

Recent studies have highlighted the potential of 7-chloro-3-(3,4-dimethylbenzenesulfonyl)-N-(4-ethylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits potent neuroprotective effects by inhibiting specific enzymes involved in neuronal damage. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this triazoloquinazoline derivative effectively inhibited the activity of monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease pathogenesis.

In addition to its neuroprotective properties, 7-chloro-3-(3,4-dimethylbenzenesulfonyl)-N-(4-ethylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine has also shown promise as an anti-inflammatory agent. Inflammatory responses are central to many chronic diseases, including arthritis and cardiovascular disorders. Preclinical studies have indicated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential as a novel therapeutic agent for managing inflammatory conditions.

The pharmacokinetic properties of 7-chloro-3-(3,4-dimethylbenzenesulfonyl)-N-(4-ethylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine have also been extensively studied. Its high lipophilicity facilitates good absorption and distribution within the body. However, this property also necessitates careful consideration of potential drug-drug interactions and metabolic pathways. In vitro and in vivo experiments have shown that this compound is primarily metabolized by cytochrome P450 enzymes, particularly CYP3A4. Understanding these metabolic pathways is crucial for optimizing dosing regimens and minimizing adverse effects.

From a synthetic chemistry perspective, the preparation of 7-chloro-3-(3,4-dimethylbenzenesulfonyl)-N-(4-ethylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine involves several steps that require precise control over reaction conditions. The synthesis typically begins with the formation of a triazoloquinazoline core through a multistep process involving azide formation and cycloaddition reactions. Subsequent functionalization steps introduce the chloro substitution and the sulfonyl group. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for further research and development.

In conclusion, 7-chloro-3-(3,4-dimethylbenzenesulfonyl)-N-(4-ethylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine (CAS No. 893788-63-1) represents a promising candidate for various therapeutic applications due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As our understanding of this compound deepens, it holds significant potential for contributing to the development of novel treatments for neurodegenerative diseases and inflammatory conditions.